7-chloro-3,4-dihydro-1(2H)-naphthalenone oxime

• Molecular Formula: C10H10ClNO
• Molecular Weight: 195.64 g/mol
• IUPAC Name: (NE)-N-(7-chloro-3,4-dihydro-2H-naphthalen-1-ylidene)hydroxylamine
• InChI: InChI=1S/C10H10ClNO/c11-8-5-4-7-2-1-3-10(12-13)9(7)6-8/h4-6,13H,1-3H2/b12-10+
• InChI Key: KNWZLQDFUWEVLX-ZRDIBKRKSA-N
• Isomeric SMILES: C1CC2=C(C=C(C=C2)Cl)/C(=N/O)/C1
• SMILES: C1CC2=C(C=C(C=C2)Cl)C(=NO)C1

Description

7-chloro-3,4-dihydro-1(2H)-naphthalenone oxime, also known as Cl-NQNO, is a synthetic compound that has been used in scientific research for many years. It is a member of the nitroaromatic family of compounds and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

7-chloro-3,4-dihydro-1(2H)-naphthalenone oxime acts as an electron acceptor and can accept electrons from a range of sources, including NADH, succinate, and cytochrome c. This results in the inhibition of mitochondrial respiration and the production of reactive oxygen species (ROS). The production of ROS has been shown to play a role in the anti-tumor effects of 7-chloro-3,4-dihydro-1(2H)-naphthalenone oxime.
Biochemical and Physiological Effects:
7-chloro-3,4-dihydro-1(2H)-naphthalenone oxime has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and has been used as a tool to study the role of mitochondrial respiration in cancer cells. It has also been shown to have anti-inflammatory effects and has been used to study the role of ROS in the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of 7-chloro-3,4-dihydro-1(2H)-naphthalenone oxime is its potency as an electron acceptor. This allows for selective inhibition of the electron transport chain in mitochondria and the production of ROS. However, the production of ROS can also be a limitation as it can lead to oxidative stress and damage to cells. Additionally, the use of 7-chloro-3,4-dihydro-1(2H)-naphthalenone oxime in vivo can be challenging due to its low solubility and potential toxicity.

Future Directions

There are many potential future directions for research on 7-chloro-3,4-dihydro-1(2H)-naphthalenone oxime. One area of interest is the development of more potent and selective electron acceptors for use in studying mitochondrial respiration and cancer cell metabolism. Another area of interest is the development of new methods for delivering 7-chloro-3,4-dihydro-1(2H)-naphthalenone oxime in vivo, such as nanoparticle-based delivery systems. Finally, the role of 7-chloro-3,4-dihydro-1(2H)-naphthalenone oxime in the immune system and its potential as an anti-inflammatory agent is an area of ongoing research.

Synthesis Methods

7-chloro-3,4-dihydro-1(2H)-naphthalenone oxime can be synthesized by reacting 7-chloro-3,4-dihydro-1(2H)-naphthalenone with hydroxylamine hydrochloride. The reaction is carried out in the presence of a catalyst, such as sodium acetate, and the resulting product is purified through recrystallization. The yield of 7-chloro-3,4-dihydro-1(2H)-naphthalenone oxime is typically around 60%.

Scientific Research Applications

7-chloro-3,4-dihydro-1(2H)-naphthalenone oxime has been used extensively in scientific research as a tool to study the redox properties of biological systems. It has been shown to be a potent electron acceptor and can be used to selectively inhibit the electron transport chain in mitochondria. This property has been used to study the role of mitochondrial respiration in cancer cells and the mechanism of action of various drugs that target this pathway.